Cas no 350685-31-3 (Benzene, 4-iodo-1-methoxy-2-(1-methylethoxy)-)

• Product Name: Benzene, 4-iodo-1-methoxy-2-(1-methylethoxy)-
• CAS No: 350685-31-3
• MF: C₁₀H₁₃IO₂
• MW: 292.113495588303
• CID: 1472037
• PubChem ID: 68933430
• Update Time: 2025-04-20

Benzene, 4-iodo-1-methoxy-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-methoxy-2-propan-2-yloxybenzene
• Benzene, 4-iodo-1-methoxy-2-(1-methylethoxy)-
• 4-iodo-2-isopropoxy-1-methoxybenzene
• DTXSID00739308
• DB-381266
• 4-Iodo-1-methoxy-2-[(propan-2-yl)oxy]benzene
• 350685-31-3
• SCHEMBL4152456

• Inchi： 1S/C10H13IO2/c1-7(2)13-10-6-8(11)4-5-9(10)12-3/h4-7H,1-3H3
• InChI Key： XFXCBBCXWKQQRK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC(C)C)OC

Computed Properties

• Exact Mass: 291.99559
• Monoisotopic Mass: 291.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46